Cas no 1187169-78-3 (4-(4-Heptylbenzoyl)isoquinoline)

• Product Name: 4-(4-Heptylbenzoyl)isoquinoline
• CAS No: 1187169-78-3
• MF: C₂₃H₂₅NO
• MW: 331.450706243515
• MDL: MFCD13153044
• CID: 4684807
• Update Time: 2025-06-13

4-(4-Heptylbenzoyl)isoquinoline Chemical and Physical Properties

Names and Identifiers

• 4-(4-Heptylbenzoyl)isoquinoline
• (4-Heptylphenyl)(isoquinolin-4-yl)methanone

• MDL： MFCD13153044
• Inchi： 1S/C23H25NO/c1-2-3-4-5-6-9-18-12-14-19(15-13-18)23(25)22-17-24-16-20-10-7-8-11-21(20)22/h7-8,10-17H,2-6,9H2,1H3
• InChI Key： IQGCCVYUGWIKCU-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC=C2C=CC=CC=12)C1C=CC(=CC=1)CCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 399
• Topological Polar Surface Area: 30

Additional information on 4-(4-Heptylbenzoyl)isoquinoline

Introduction to 4-(4-Heptylbenzoyl)isoquinoline (CAS No. 1187169-78-3)

4-(4-Heptylbenzoyl)isoquinoline, identified by its Chemical Abstracts Service (CAS) number 1187169-78-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its isoquinoline core appended with a 4-heptylbenzoyl moiety, represents a unique structural motif that has been explored for its potential biological activities and mechanistic insights.

The isoquinoline scaffold is a prominent heterocyclic system widely recognized for its presence in numerous bioactive natural products and pharmacologically relevant compounds. Its aromatic structure, coupled with the nitrogen atom in the ring, contributes to diverse electronic properties and interactions with biological targets. The introduction of the 4-heptylbenzoyl group into the isoquinoline framework modifies the compound's physicochemical properties, including solubility, lipophilicity, and potential metabolic stability, making it an intriguing candidate for further investigation.

In recent years, there has been a growing interest in isoquinoline derivatives as scaffolds for developing novel therapeutic agents. The structural versatility of isoquinolines allows for modifications at various positions, enabling the exploration of different biological pathways. Specifically, the benzoyl substituent in 4-(4-Heptylbenzoyl)isoquinoline can serve as a pharmacophore or a linker to enhance binding affinity to specific enzymes or receptors. The heptyl chain further influences the compound's interaction with biological membranes, potentially modulating drug delivery and bioavailability.

Current research in this domain has highlighted the potential of 4-(4-Heptylbenzoyl)isoquinoline as a lead compound for addressing various therapeutic challenges. Studies have demonstrated its interactions with enzymes involved in inflammatory pathways, suggesting possible applications in managing chronic inflammatory diseases. Additionally, preliminary investigations have explored its effects on cellular signaling cascades, indicating potential utility in oncology research. These findings underscore the importance of structurally diverse compounds like 4-(4-Heptylbenzoyl)isoquinoline in drug discovery pipelines.

The synthesis of 4-(4-Heptylbenzoyl)isoquinoline involves multi-step organic transformations that require precise control over reaction conditions to achieve high yields and purity. Key synthetic strategies often include Friedel-Crafts acylation followed by cyclization reactions to construct the isoquinoline core. The introduction of the heptyl group may be achieved through alkylation or other coupling reactions, depending on the synthetic route employed. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been utilized to facilitate these transformations efficiently.

The pharmacokinetic profile of 4-(4-Heptylbenzoyl)isoquinoline is another critical aspect that influences its therapeutic potential. The compound's lipophilicity, determined by its molecular structure and substituents, plays a pivotal role in determining its absorption, distribution, metabolism, and excretion (ADME) properties. Computational modeling and experimental techniques such as high-performance liquid chromatography (HPLC) are employed to evaluate these parameters accurately. Understanding these properties is essential for optimizing drug formulations and ensuring efficacy in clinical settings.

Evaluation of the toxicological profile is also integral to assessing the safety of 4-(4-Heptylbenzoyl)isoquinoline before advancing it into clinical trials. In vitro assays and animal models are used to assess potential adverse effects, including cytotoxicity and genotoxicity. These studies provide valuable insights into the compound's safety margins and help identify any liabilities that need to be addressed before human testing. Collaborative efforts between synthetic chemists and biologists are crucial in interpreting these data comprehensively.

The integration of computational chemistry into drug discovery has significantly accelerated the development of novel compounds like 4-(4-Heptylbenzoyl)isoquinoline. Molecular docking simulations allow researchers to predict binding affinities and interactions between the compound and target proteins with high precision. These predictions guide experimental design and help prioritize compounds for further testing. Additionally, machine learning algorithms have been employed to analyze large datasets and identify structural features that correlate with biological activity.

Future directions in the study of 4-(4-Heptylbenzoyl)isoquinoline include exploring its derivatives to enhance potency and selectivity. Structural modifications such as replacing or extending the heptyl chain or altering the benzoyl group can lead to compounds with improved pharmacological profiles. Furthermore, investigating combination therapies involving 4-(4-Heptylbenzoyl)isoquinoline with other drugs may uncover synergistic effects that could benefit patients suffering from complex diseases.

The role of interdisciplinary collaboration cannot be overstated in advancing our understanding of compounds like 4-(4-Heptylbenzoyl)isoquinoline. Chemists contribute their expertise in synthetic methodologies and molecular design, while biologists provide insights into biological mechanisms and disease pathways. Pharmacologists bridge these disciplines by evaluating drug efficacy and safety through preclinical studies. This collaborative approach fosters innovation and accelerates the translation of laboratory discoveries into tangible therapeutic solutions.